Cas no 1784855-00-0 ({1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine)

• Product Name: {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine
• CAS No: 1784855-00-0
• MF: C₇H₁₆N₂S
• MW: 160.280340194702
• CID: 5779441
• PubChem ID: 84651095
• Update Time: 2025-07-09

{1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1784855-00-0
• {1-[2-(methylsulfanyl)ethyl]azetidin-2-yl}methanamine
• EN300-1281987
• {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine

• Inchi： 1S/C7H16N2S/c1-10-5-4-9-3-2-7(9)6-8/h7H,2-6,8H2,1H3
• InChI Key： CCMPQFDFRYLDQU-UHFFFAOYSA-N
• SMILES： S(C)CCN1CCC1CN

Computed Properties

• Exact Mass: 160.10341969g/mol
• Monoisotopic Mass: 160.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.6Ų

Additional information on {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine

Comprehensive Overview of {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine (CAS No. 1784855-00-0)

The compound {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine (CAS No. 1784855-00-0) is a specialized organic molecule featuring a unique azetidine ring structure combined with a methylsulfanylethyl moiety. This structural configuration makes it a subject of significant interest in pharmaceutical research, agrochemical development, and material science. The presence of both azetidine and methanamine functional groups contributes to its versatility in synthetic applications, particularly in the design of bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine has surged due to their potential in drug discovery. Researchers are actively exploring its role as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in medicinal chemistry. The compound's azetidine ring, known for its conformational rigidity, is particularly valuable in optimizing drug-like properties such as metabolic stability and bioavailability.

From a synthetic chemistry perspective, CAS No. 1784855-00-0 offers intriguing possibilities for click chemistry and bioorthogonal reactions, aligning with the growing trend of modular synthesis in modern laboratories. Its methylsulfanyl group can serve as a handle for further derivatization, making it a versatile intermediate in the synthesis of more complex architectures. This adaptability is especially relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular scaffolds is crucial.

The compound's potential extends beyond pharmaceuticals. In material science, {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine could contribute to the development of smart polymers and self-healing materials, areas that have seen exponential growth in patent filings. Its unique combination of nitrogen and sulfur heteroatoms may impart interesting electronic properties, making it a candidate for organic electronics applications such as OLEDs or conductive polymers.

Analytical characterization of CAS No. 1784855-00-0 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for quality control in research and production settings. The compound's stability profile under various conditions is an active area of investigation, particularly for researchers interested in formulation development and drug delivery systems.

Environmental and safety considerations for {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended when working with this material, in line with growing industry emphasis on green chemistry principles and workplace safety standards.

The commercial availability of CAS No. 1784855-00-0 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such fine chemicals, driven by the expansion of contract research organizations (CROs) and academic drug discovery initiatives. Pricing and supply chain dynamics for this compound reflect the broader challenges in the pharmaceutical intermediates market.

Looking forward, {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine represents an exciting case study in the evolution of structure-activity relationship (SAR) optimization. Its molecular features align with several current medicinal chemistry trends, including the exploration of saturated heterocycles and sulfur-containing pharmacophores. As research continues, we may see this compound emerge as a key player in the development of next-generation therapeutic agents.

For researchers considering working with CAS No. 1784855-00-0, it's worth noting that proper storage conditions (typically cool and dry environments) and handling procedures can significantly impact experimental outcomes. The compound's solubility profile in various organic solvents makes it suitable for diverse reaction conditions, though preliminary testing is always recommended when developing new synthetic protocols.

In conclusion, {1-2-(methylsulfanyl)ethylazetidin-2-yl}methanamine stands as a compelling example of how innovative chemical structures can address multiple challenges in modern science. Its dual functionality, combined with the current research landscape's needs, positions this compound as a valuable tool for scientists working at the forefront of molecular design and chemical biology.